Cas no 1806733-78-7 (4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1806733-78-7
• MF: C₈H₅F₃N₂O₆
• MW: 282.130312681198
• CID: 4829457
• Update Time: 2025-07-25

4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C8H5F3N2O6/c9-8(10,11)19-5-2-4(14)7(13(17)18)3(12-5)1-6(15)16/h2H,1H2,(H,12,14)(H,15,16)
• InChI Key： JALQBPXOTNPTFO-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(=C(CC(=O)O)N1)[N+](=O)[O-])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 502
• XLogP3: 1
• Topological Polar Surface Area: 121

Additional information on 4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid

Comprehensive Overview of 4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806733-78-7)

4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806733-78-7) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique nitro and trifluoromethoxy functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining a pyridine core with acetic acid and hydroxy substituents, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid has surged due to their enhanced metabolic stability and lipophilicity, which are critical for developing new-generation therapeutics. Researchers are particularly interested in its role as a building block for small-molecule inhibitors targeting enzymes and receptors. The trifluoromethoxy group in this compound is a key feature, often associated with improved bioavailability and binding affinity in drug candidates.

The synthesis and applications of CAS No. 1806733-78-7 align with current trends in green chemistry and sustainable synthesis. As industries prioritize environmentally friendly processes, this compound's potential for catalytic transformations and low-waste production methods has become a focal point. Its relevance extends to agrochemical innovation, where nitro-substituted pyridines are explored for their pesticidal and herbicidal properties.

From a structural-activity relationship perspective, the 4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid scaffold offers opportunities for molecular optimization. Its electron-withdrawing groups influence reactivity, making it a candidate for click chemistry and bioconjugation techniques. These attributes are particularly valuable in proteomics and diagnostic reagent development, where precision and stability are paramount.

In summary, 4-Hydroxy-3-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806733-78-7) represents a cutting-edge compound at the intersection of medicinal chemistry and material science. Its multifaceted applications, coupled with rising interest in fluorinated intermediates, position it as a critical component in advancing life sciences and industrial research.